N'-[(E)-(2-morpholino-1,3-thiazol-5-yl)methylidene]benzenecarbohydrazide

• IUPAC Name: N-[(E)-(2-morpholin-4-yl-1,3-thiazol-5-yl)methylideneamino]benzamide
• InChI: InChI=1S/C15H16N4O2S/c20-14(12-4-2-1-3-5-12)18-17-11-13-10-16-15(22-13)19-6-8-21-9-7-19/h1-5,10-11H,6-9H2,(H,18,20)/b17-11+
• InChI Key: WCGWNZWYEZQGNK-GZTJUZNOSA-N
• Canonical SMILES: C1COCCN1C2=NC=C(S2)C=NNC(=O)C3=CC=CC=C3
• Isomeric SMILES: C1COCCN1C2=NC=C(S2)/C=N/NC(=O)C3=CC=CC=C3
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol
• Solubility: 12.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N'-[(E)-(2-morpholino-1,3-thiazol-5-yl)methylidene]benzenecarbohydrazide, also known as MMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. MMB is a thiazole-based compound that has shown promising results in various biological assays, including anti-cancer, anti-inflammatory, and anti-bacterial activities.

Scientific Research Applications

Corrosion Inhibition

One study focused on the synthesis of benzimidazole derivatives, including morpholine moieties, which were evaluated as corrosion inhibitors for N80 steel in hydrochloric acid. These compounds showed significant inhibition efficiency, which increased with the concentration of inhibitors. The study employed various analytical techniques, including weight loss measurement, potentiodynamic polarization, electrochemical impedance spectroscopy (EIS), Fourier transform infrared (FTIR), UV-visible spectroscopy, scanning electron microscopy (SEM), and atomic force microscopy (AFM), alongside Density Functional Theory (DFT) for quantum chemical calculations to understand the inhibitory mechanism (Yadav et al., 2016).

Antimicrobial Agents

Another area of research involves the design and synthesis of new 1,2,4-triazole derivatives containing morpholine moieties as antimicrobial agents. These compounds were synthesized through the condensation between ethoxycarbonylhydrazones and 2-morpholinoethanamine, demonstrating good to moderate antimicrobial activities upon evaluation (Sahin et al., 2012).

Structural and Spectral Analysis

The structural and spectral analysis of benzothiazole derivatives, specifically a mannich base containing a morpholine group, provided insights into the conformation and hydrogen bonding interactions within these compounds. The study highlighted the methylene group bridging molecules of 2-mercapto benzothiazole and morpholine, contributing to the understanding of their chemical behavior (Franklin et al., 2011).

Mechanism of Action

Target of Action

It is known that thiazole derivatives, to which this compound belongs, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties .

Mode of Action

Thiazole derivatives are known to interact with various biological targets, leading to a range of effects. The aromaticity of the thiazole ring, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows for electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives are known to impact a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been associated with a range of biological activities, suggesting they may have multiple effects at the molecular and cellular level .